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Compound of Interest

Compound Name: 1-Octene

CAS No.: 68527-00-4

Cat. No.: B7766021 Get Quote

1-Octene is an organic compound classified as a higher alpha-olefin (HAO).[1] Its chemical

structure is defined by an eight-carbon chain with a terminal double bond between the first and

second carbon atoms, which endows the molecule with high reactivity and makes it a valuable

intermediate in chemical synthesis.[1] The molecular formula for 1-octene is C₈H₁₆.[2][3][4][5]

[6][7][8] This colorless liquid is one of the most significant linear alpha-olefins used in industry,

primarily for its role as a comonomer in the production of various forms of polyethylene.[1][5][7]

[9] Its incorporation into polymer chains allows for precise modification of material properties,

such as flexibility and tear strength.[5][7] Beyond polymerization, 1-octene is a critical starting

material for the synthesis of plasticizers, surfactants, and lubricants, underscoring its versatility

and importance in the chemical industry.[8][9] This guide provides a comprehensive technical

overview of 1-octene, from its fundamental properties and synthesis routes to its primary

applications and associated reaction mechanisms.

Chapter 1: Chemical Identity and Physicochemical
Properties
Accurate identification and understanding of a compound's physical properties are foundational

to its application in research and industrial processes. 1-Octene is unambiguously identified by

its CAS (Chemical Abstracts Service) number, which is 111-66-0.[1][2][3][4][6][8]

Nomenclature and Identifiers
IUPAC Name: Oct-1-ene[4][8]
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Molecular Formula: C₈H₁₆[2][3][4][5][6][8]

Synonyms: α-Octene, 1-n-Octene, Caprylene, Octylene[1][2][4]

Physicochemical Data
The utility of 1-octene in various applications is dictated by its distinct physical and chemical

properties. These quantitative data are summarized in the table below for ease of reference.

The very low flash point, for instance, immediately signals the need for stringent safety

protocols due to high flammability. Its near-insolubility in water and miscibility with organic

solvents are critical considerations for reaction medium selection and extraction processes.

Property Value Source(s)

Molecular Weight 112.21 g/mol [2][3][7][8]

Appearance Clear, colorless liquid [2][5][7][8]

Density 0.715 g/cm³ at 20-25°C [2][4][5][7]

Boiling Point
121-123 °C (250-251 °F) at

760 mmHg
[2][4][5][6]

Melting Point -101.7 °C (-151 °F) [2][4][5][6]

Flash Point 10-21 °C (50-70 °F) [2][5][6][7]

Water Solubility
Insoluble (approx. 4.1 mg/L at

25°C)
[2][6][8]

Solubility in Organics
Miscible with ethanol, ether,

acetone
[2][7][8]

Vapor Density 3.9 (Air = 1) [2][8]

Autoignition Temp. 230-256 °C (446-493 °F) [6][8]

Refractive Index ~1.4087 at 20°C [2]

Chapter 2: Synthesis of 1-Octene
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The manufacturing and synthesis of 1-octene can be broadly categorized into large-scale

industrial production, designed for efficiency and yield, and smaller-scale laboratory methods,

which offer versatility and access for research purposes.

Industrial Production Methodologies
Industrially, 1-octene is most commonly produced via two primary routes: the oligomerization

of ethylene and the Fischer-Tropsch synthesis.[1][4]

Ethylene Oligomerization: This is the most prevalent method, where ethylene (C₂H₄)

molecules are catalytically combined to form longer-chain alpha-olefins.[1][4][9] Several

commercial processes exist, often producing a distribution of different alpha-olefins.[1][4]

However, highly selective processes have been developed to maximize the yield of 1-
octene. For example, chromium-based catalyst systems are known to promote the selective

tetramerization of ethylene (4 x C₂H₄ → 1 x C₈H₁₆).[7]

Fischer-Tropsch Synthesis: In this process, synthesis gas (a mixture of carbon monoxide

and hydrogen) is converted into a range of hydrocarbons.[1][4] While this method produces a

broad spectrum of products, 1-octene can be isolated from the C₈ hydrocarbon fraction

through purification.[1][4] Sasol is a notable company that utilizes this technology to isolate

1-octene.[1][4]

Industrial Synthesis of 1-Octene
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Caption: Industrial production pathways for 1-octene.
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Laboratory-Scale Synthesis Protocols
In a laboratory setting, classic organic reactions are employed to synthesize 1-octene from

readily available precursors. The choice of method often depends on the desired purity, scale,

and available starting materials.

Protocol 2.2.1: Dehydrohalogenation of 1-Bromooctane

This method proceeds via an E2 (bimolecular elimination) mechanism, which is favored for

primary alkyl halides like 1-bromooctane when a strong, sterically unhindered base is used.[7]

Methodology:

Equip a round-bottom flask with a reflux condenser and a magnetic stirrer.

In the flask, dissolve potassium hydroxide (KOH) in ethanol to create a concentrated

alcoholic KOH solution.

Add 1-bromooctane to the flask dropwise while stirring.

Heat the mixture to reflux and maintain for several hours to ensure the reaction goes to

completion. The hydroxide ion acts as a base, abstracting a proton from the beta-carbon,

while the bromide ion is eliminated simultaneously, forming the double bond.

After cooling, dilute the reaction mixture with water and transfer it to a separatory funnel.

Extract the product with a non-polar organic solvent (e.g., diethyl ether).

Wash the organic layer with water and then brine to remove impurities.

Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent via

rotary evaporation.

Purify the resulting crude 1-octene by fractional distillation.

Protocol 2.2.2: Dehydration of 1-Octanol
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This acid-catalyzed elimination reaction removes a molecule of water from 1-octanol to form an

alkene.[7] The choice of catalyst is crucial for selectivity.

Methodology:

Place 1-octanol in a distillation apparatus fitted with a dropping funnel.

Carefully add a strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or

phosphoric acid, to the flask. Causality Note: While effective, strong mineral acids can

promote isomerization to more stable internal alkenes (e.g., 2-octene) according to Zaitsev's

rule. For higher selectivity towards the terminal alkene (1-octene), a solid-phase catalyst like

activated alumina (Al₂O₃) heated to high temperatures (250-400°C) is superior as it favors

the Hofmann elimination pathway.[7]

Heat the mixture. The 1-octene and water will co-distill as they are formed.

Collect the distillate in a flask cooled in an ice bath.

Transfer the distillate to a separatory funnel and wash with a dilute sodium bicarbonate

solution to neutralize any remaining acid, followed by a water wash.

Separate the organic layer, dry it with an anhydrous salt, and purify by fractional distillation.
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Laboratory Synthesis Routes to 1-Octene
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Caption: Comparison of laboratory synthesis routes for 1-octene.

Chapter 3: Core Applications and Chemical
Reactivity
The terminal double bond in 1-octene is the locus of its chemical reactivity, making it a

valuable building block for polymers and fine chemicals.

Comonomer in Polyethylene Production
The largest industrial application of 1-octene is as a comonomer in the production of

polyethylene.[1][5] It is particularly crucial in manufacturing linear low-density polyethylene

(LLDPE) and high-density polyethylene (HDPE).[5][7]

Mechanism of Action: During polymerization with ethylene, using either Ziegler-Natta or

metallocene catalysts, 1-octene is incorporated into the growing polymer chain.[7] This

introduces a short hexyl (-C₆H₁₃) branch onto the polyethylene backbone. The presence of
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these branches disrupts the regular, linear packing of the polymer chains. This disruption is the

causal factor behind the modified properties of the resulting polymer: it lowers the crystallinity

and density, which in turn increases flexibility, tear resistance, and impact strength.[5][7][10]

LLDPE may contain 8-10% 1-octene, while HDPE typically uses 2-4%.[1]

1-Octene Incorporation into Polyethylene
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Caption: Copolymerization of ethylene and 1-octene.

Intermediate for Plasticizers and Surfactants
1-Octene is a key precursor in the synthesis of C9 aldehydes and alcohols via

hydroformylation, also known as the oxo process.[1]

Protocol 3.2.1: Hydroformylation of 1-Octene to Nonanal

This process involves the addition of a formyl group (-CHO) and a hydrogen atom across the

double bond.

Methodology:

The reaction is carried out in a high-pressure reactor (autoclave).

1-Octene is charged into the reactor along with a suitable solvent and a catalyst. Causality

Note: The catalyst is typically a cobalt or rhodium complex. Rhodium-based catalysts are

more active and operate under milder conditions, offering higher selectivity for the desired

linear aldehyde (nonanal) over its branched isomer.
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The reactor is pressurized with synthesis gas (a mixture of CO and H₂).

The mixture is heated to the target temperature. The reaction is exothermic and requires

careful temperature control.

After the reaction, the catalyst is separated, and the product, primarily nonanal, is purified by

distillation.

The resulting nonanal is a versatile intermediate:

Hydrogenation of nonanal yields 1-nonanol, a fatty alcohol used in the production of

plasticizers.[1]

Oxidation of nonanal yields nonanoic acid, which is used in the synthesis of synthetic

lubricants and surfactants.[1][5]

Hydroformylation (Oxo Synthesis) of 1-Octene
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Caption: Synthesis pathway from 1-octene to key derivatives.

Chapter 4: Safety, Handling, and Storage
1-Octene is a flammable liquid and requires careful handling to mitigate risks.[2][6][7]

Flammability: With a low flash point, 1-octene vapors can form explosive mixtures with air.[2]

All ignition sources (sparks, open flames, hot surfaces) must be eliminated from handling

and storage areas.[6] Equipment must be properly grounded to prevent static discharge.[6]
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Health Hazards: Vapors may cause mild irritation to the respiratory tract. Direct contact with

the liquid can cause skin irritation.

Personal Protective Equipment (PPE): When handling 1-octene, personnel should wear

chemical-resistant gloves, safety glasses or goggles, and a lab coat. In areas with poor

ventilation, respiratory protection may be necessary.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[2]

Containers should be tightly sealed to prevent the escape of vapors.

Spill Response: In case of a spill, eliminate all ignition sources. Absorb the spill with a non-

combustible material like sand or dry earth and place it in a sealed container for disposal.[6]

Conclusion
1-Octene (CAS No. 111-66-0) is a cornerstone of the modern petrochemical industry. Its

unique identity as a linear alpha-olefin with the formula C₈H₁₆ provides the reactivity needed for

its two primary roles. As a comonomer, it is indispensable for tuning the physical properties of

polyethylene, enabling the production of high-performance plastics. As a chemical

intermediate, it serves as the gateway to C9 alcohols and acids, which are fundamental to the

manufacturing of plasticizers, lubricants, and surfactants. A thorough understanding of its

properties, synthesis pathways, and reaction mechanisms is essential for any scientist or

engineer working in polymer science, organic synthesis, or materials development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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